![molecular formula C10H16N4O2 B1478895 2-azido-1-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-one CAS No. 2098049-50-2](/img/structure/B1478895.png)
2-azido-1-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-one
Overview
Description
2-azido-1-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-one is a novel compound that has recently been studied for its potential applications in a variety of scientific fields. It is a synthetic compound with a unique structure that has been found to have a wide range of biochemical and physiological effects. This compound is of particular interest due to its ability to act as a biocatalyst, a versatile nucleophile, and a substrate for various biochemical reactions. In addition, its structure allows it to interact with a variety of biological molecules, making it a useful tool for researchers in the fields of biochemistry and molecular biology.
Scientific Research Applications
Medicinal Chemistry and Drug Discovery
Pyrrole-based compounds are extensively studied for their pharmaceutical applications. The pyrrole ring, a common motif in drug discovery programs, is part of many drugs on the market due to its broad spectrum of biological activities. Studies have focused on pyrrole and its hetero-fused derivatives for their anticancer, antimicrobial, and antiviral activities, with specific targets identified for their biological action. This highlights the importance of pyrrole as a pharmacophore unit in the design of new therapeutic agents (Li Petri et al., 2020).
Organic Synthesis and Heterocyclic Chemistry
The reactivity of azoles, including pyrroles and imidazoles, has been leveraged for creating functionalized organophosphorus compounds. These studies utilize multinuclear NMR spectroscopy and quantum chemistry to understand the stereochemical structures of these compounds, demonstrating the importance of azoles in synthesizing complex molecules with potential applications in various chemical industries (Larina, 2023).
Materials Science
In materials science, the study of supramolecular capsules derived from calixpyrrole scaffolds showcases the potential of pyrrole derivatives in constructing novel materials. These capsules, formed through self-assembly, highlight the versatility of pyrrole-based compounds in designing new materials with potential applications in catalysis, drug delivery, and molecular recognition (Ballester, 2011).
properties
IUPAC Name |
1-[3a-(hydroxymethyl)-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-2-yl]-2-azidoethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4O2/c11-13-12-4-9(16)14-5-8-2-1-3-10(8,6-14)7-15/h8,15H,1-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSKQVBOSKROESD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CN(CC2(C1)CO)C(=O)CN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.